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Compound of Interest

Compound Name: N-t-Boc-1-adamantylamine-d15

Cat. No.: B1151942

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on N-t-Boc-1-adamantylamine-d15. This deuterated
stable isotope-labeled compound is a crucial tool in modern analytical and pharmaceutical
research, primarily utilized as an internal standard for the quantification of amantadine and
related compounds.

Core Compound Data

N-t-Boc-1-adamantylamine-d15 is a deuterated analog of N-t-Boc-1-adamantylamine. The
incorporation of fifteen deuterium atoms provides a distinct mass shift, making it an ideal
internal standard for mass spectrometry-based assays. While a specific CAS number for the
deuterated form is not consistently available, the CAS number for the unlabeled parent
compound is 151476-40-3[1][2].
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Property Value

Chemical Name N-tert-butoxycarbonyl-1-adamantylamine-d15

N-t-Boc-1-aminoadamantane-d15,
Synonyms Tricyclo[3.3.1.13,7]dec-1-ylcarbamic Acid-d15
1,1-Dimethylethyl Ester

Molecular Formula C15H10D15NO2[3]
Molecular Weight ~266.46 g/mol [3]
Appearance White Solid[3]

Intermediate for the preparation of isotope-
Primary Application labeled Amantadine; Internal standard for

quantitative analysis[3].

Storage 2-8°C Refrigerator[3]

Experimental Protocols
Synthesis of N-t-Boc-1-adamantylamine-d15

The synthesis of N-t-Boc-1-adamantylamine-d15 involves two key stages: the deuteration of
the adamantane core and the subsequent N-Boc protection of the amino group.

1. Synthesis of 1-Adamantylamine-d15: The synthesis of deuterated adamantane derivatives
can be achieved through various methods, often involving acid-catalyzed rearrangements of
polycyclic precursors in the presence of a deuterium source, such as deuterated sulfuric acid.

2. N-Boc Protection of 1-Adamantylamine-d15: The protection of the primary amine is a
standard procedure in organic synthesis. A general and efficient method involves the reaction
of the amine with di-tert-butyl dicarbonate (Boc20).

General Protocol for N-Boc Protection:

o Materials: 1-Adamantylamine-d15, di-tert-butyl dicarbonate (Boc20), a suitable solvent (e.qg.,
dichloromethane, methanol, or a water-acetone mixture), and a base (optional, e.g.,
triethylamine, if starting from an amine salt).
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e Procedure:

o Dissolve 1-Adamantylamine-d15 in the chosen solvent. If starting with an amine salt, a
preliminary free-basing step by passing the dissolved salt over a solid-supported base
may be necessary[4].

o Add di-tert-butyl dicarbonate (Bocz0) to the solution. The reaction is typically stirred at
room temperature[4][5].

o The reaction progress is monitored by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) until the starting amine is fully
consumed[5].

o Upon completion, the reaction mixture is worked up to remove excess Boc20 and
byproducts. This can involve purification using a polymer-supported trisamine resin or
standard column chromatography on silica gel[4][5].

o The solvent is removed under reduced pressure to yield the N-t-Boc-1-adamantylamine-
d15 product, which is typically a white solid.

Characterization of N-t-Boc-1-adamantylamine-d15

The identity, purity, and isotopic enrichment of the synthesized compound are confirmed using
a combination of analytical techniques.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Used to confirm the presence of the non-deuterated protons (e.g., on the Boc
group) and to verify the absence of residual protons on the adamantane cage, thus
confirming high isotopic enrichment.

o 2H NMR: Directly observes the deuterium signals, providing information on the positions
and extent of deuteration[6]. This technique is particularly useful for highly deuterated
compounds where proton signals are very weak][6].

o 1BC NMR: Confirms the carbon skeleton of the molecule.

e Mass Spectrometry (MS):
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o Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass
Spectrometry (LC-MS): These techniques are used to determine the molecular weight of
the compound, confirming the incorporation of 15 deuterium atoms. They are also crucial
for assessing the isotopic purity of the material[7].

Application as an Internal Standard in LC-MS/MS
Analysis of Amantadine

N-t-Boc-1l-adamantylamine-d15 serves as a precursor to amantadine-d15, which is an ideal
stable isotope-labeled internal standard (SIL-IS) for the quantification of amantadine in
biological matrices like human plasma. The use of a SIL-IS is the gold standard in quantitative
bioanalysis as it co-elutes with the analyte and experiences similar matrix effects and ionization
suppression or enhancement, leading to high accuracy and precision[8][9].

Experimental Workflow for Amantadine Quantification:
e Sample Preparation:

o A known amount of the internal standard, amantadine-d15 (derived from N-t-Boc-1-
adamantylamine-d15 by deprotection), is spiked into the plasma samples, calibration
standards, and quality control samples.

o Proteins are precipitated from the plasma using a solvent like acetonitrile[10].

o The samples are centrifuged, and the supernatant is transferred for analysis.
e LC-MS/MS Analysis:

o The prepared samples are injected into an LC-MS/MS system.

o Amantadine and amantadine-d15 are separated from other matrix components on a C18
analytical column using an isocratic mobile phase, for instance, a mixture of 0.1% formic
acid in water and acetonitrile[10].

o The mass spectrometer is operated in the positive ion mode, and quantification is
achieved using Multiple Reaction Monitoring (MRM) or MS3. Specific precursor-to-product
ion transitions are monitored for both amantadine and amantadine-d15[10]. For example,
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for amantadine, the transition could be m/z 152.2 - 135.3 - 107.4, and for amantadine-
d15, it could be m/z 167.0 - 150.3 — 118.1][10].

o Data Analysis:

o The peak areas for both the analyte (amantadine) and the internal standard (amantadine-

d15) are integrated.

o A calibration curve is constructed by plotting the ratio of the analyte peak area to the
internal standard peak area against the analyte concentration for the calibration standards.

o The concentration of amantadine in the unknown samples is then determined from this

calibration curve.

Visualizations
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Caption: LC-MS/MS workflow for amantadine quantification.
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Caption: Synthesis and application pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-t-Boc-1-adamantylamine-d15: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1151942#n-t-boc-1-adamantylamine-d15-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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